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Compound of Interest

Compound Name:
Dimethyldioctylammonium

bromide

Cat. No.: B1346605 Get Quote

For researchers, scientists, and professionals in drug development, precise chemical

identification is paramount. This technical guide provides a comprehensive overview of the

synonyms, properties, and scientific context of Dimethyldioctylammonium bromide, a

cationic surfactant with diverse applications.

Dimethyldioctylammonium bromide is a quaternary ammonium compound that finds utility

across various scientific and industrial domains, including as a surfactant, antimicrobial agent,

and phase transfer catalyst.[1][2] However, a significant point of confusion often arises in

scientific literature due to its close relation to a similar, more extensively researched compound:

Dimethyldioctadecylammonium bromide. This guide aims to clarify the nomenclature for

Dimethyldioctylammonium bromide, present its known identifiers, and highlight the current

landscape of available research.

Synonyms and Chemical Identifiers
Precise communication in scientific research hinges on the correct use of chemical names and

identifiers. The following table summarizes the key synonyms and identifiers for

Dimethyldioctylammonium bromide, ensuring accurate referencing in publications and

experimental records.
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Identifier Type Value

IUPAC Name dimethyl(dioctyl)azanium;bromide

CAS Number 3026-69-5

Molecular Formula C18H40BrN

Alternative Names Dioctyldimethylammonium bromide

N,N-Dimethyl-N-octyloctan-1-aminium bromide

EINECS Number 221-189-8

Distinguishing from Dimethyldioctadecylammonium
Bromide (DODAB/DDAB)
A critical point of clarification for researchers is the distinction between

Dimethyldioctylammonium bromide and Dimethyldioctadecylammonium bromide. The latter,

often abbreviated as DODAB or DDAB, possesses longer alkyl chains (C18) and is the subject

of a significantly larger body of scientific literature, particularly in the fields of liposome

formulation, gene delivery, and as an immunological adjuvant.[3][4][5][6][7][8]

Key Differences:

Feature
Dimethyldioctylammonium

bromide

Dimethyldioctadecylammoni

um bromide

Alkyl Chain Length C8 C18

CAS Number 3026-69-5 3700-67-2

Molecular Formula C18H40BrN C38H80BrN

The prevalence of research on Dimethyldioctadecylammonium bromide means that a general

search for similar terms often leads to information about this C18 analogue. Researchers

specifically interested in the C8 version, Dimethyldioctylammonium bromide, must exercise

diligence in verifying the CAS number and molecular formula in cited literature.
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Current Research Landscape for
Dimethyldioctylammonium Bromide
While Dimethyldioctylammonium bromide is recognized for its surfactant and antimicrobial

properties, publicly accessible, in-depth experimental studies detailing specific protocols,

quantitative data, or its involvement in cellular signaling pathways are limited in the current

body of scientific literature.[1][2] Its applications are often described in broader terms, such as

its use in the synthesis of nanoparticles and as a phase transfer catalyst.

For professionals seeking detailed experimental methodologies and biological pathway

information, the existing literature on the more extensively studied

Dimethyldioctadecylammonium bromide may offer valuable comparative insights, with the

crucial caveat that the differing alkyl chain length will influence physicochemical and biological

properties.

Logical Relationship of Chemical Identification
To visually represent the process of accurate chemical identification and the potential for

confusion, the following logical workflow is provided.
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Logical Workflow for Chemical Identification

Initial Query:
Dimethyldialkylammonium bromide

Specify Alkyl Chain Length

C8 Alkyl Chains
(Octyl)

Shorter Chain

C18 Alkyl Chains
(Octadecyl)

Longer Chain

Dimethyldioctylammonium bromide
CAS: 3026-69-5

Dimethyldioctadecylammonium bromide
(DODAB/DDAB)
CAS: 3700-67-2

Limited Specific
Experimental Data Available

Extensive Research Available:
Liposomes, Gene Delivery, Adjuvant

Click to download full resolution via product page

Figure 1. Workflow for distinguishing between related quaternary ammonium compounds.

In conclusion, while Dimethyldioctylammonium bromide is a recognized chemical entity with

established synonyms and identifiers, the depth of available public research on its specific

experimental applications and biological interactions is currently not as extensive as that of its

longer-chain analogue, Dimethyldioctadecylammonium bromide. Researchers are advised to

pay close attention to CAS numbers to ensure they are accessing information relevant to the

specific compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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